Cas no 98480-38-7 (1,3-Dioxolane-2-carboxylicacid, 4,5-dihydroxy-, (2a,4a,5b)- (9CI))
98480-38-7 structure
Product Name:1,3-Dioxolane-2-carboxylicacid, 4,5-dihydroxy-, (2a,4a,5b)- (9CI)
CAS No:98480-38-7
MF:C4H6O6
MW:150.086842060089
CID:801827
PubChem ID:45084727
Update Time:2025-04-19
1,3-Dioxolane-2-carboxylicacid, 4,5-dihydroxy-, (2a,4a,5b)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1,3-Dioxolane-2-carboxylicacid, 4,5-dihydroxy-, (2a,4a,5b)- (9CI)
- 1,3-Dioxolane-2-carboxylicacid,4,5-dihydroxy-,(2alpha,4alpha,5beta)-(9CI)
- 98480-38-7
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- Inchi: 1S/C4H6O6/c5-1(6)4-9-2(7)3(8)10-4/h2-4,7-8H,(H,5,6)/t2-,3-/m0/s1
- InChI Key: DKYRLITYAZMMBF-HRFVKAFMSA-N
- SMILES: O1C(C(=O)O)O[C@@H]([C@H]1O)O
Computed Properties
- Exact Mass: 150.01600
- Monoisotopic Mass: 150.016
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 96.2A^2
- XLogP3: -1.6
Experimental Properties
- PSA: 96.22000
- LogP: -1.91930
1,3-Dioxolane-2-carboxylicacid, 4,5-dihydroxy-, (2a,4a,5b)- (9CI) Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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